Cas no 1806677-18-8 (1-Bromo-1-(2-(difluoromethyl)-5-(methylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(difluoromethyl)-5-(methylthio)phenyl)propan-2-one
• CAS No: 1806677-18-8
• MF: C₁₁H₁₁BrF₂OS
• MW: 309.170248270035
• CID: 4978838
• Update Time: 2025-06-26

1-Bromo-1-(2-(difluoromethyl)-5-(methylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(difluoromethyl)-5-(methylthio)phenyl)propan-2-one

• Inchi： 1S/C11H11BrF2OS/c1-6(15)10(12)9-5-7(16-2)3-4-8(9)11(13)14/h3-5,10-11H,1-2H3
• InChI Key： VPAFUZUQIOSJTF-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1C(F)F)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 3.6
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-1-(2-(difluoromethyl)-5-(methylthio)phenyl)propan-2-one

Introduction to 1-Bromo-1-(2-(difluoromethyl)-5-(methylthio)phenyl)propan-2-one (CAS No. 1806677-18-8)

1-Bromo-1-(2-(difluoromethyl)-5-(methylthio)phenyl)propan-2-one (CAS No. 1806677-18-8) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its chemical properties, biological activities, and potential therapeutic uses.

The molecular structure of 1-Bromo-1-(2-(difluoromethyl)-5-(methylthio)phenyl)propan-2-one is composed of a bromine atom, a difluoromethyl group, and a methylthio group attached to a phenyl ring. These functional groups contribute to the compound's reactivity and stability, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

Recent research has focused on the synthesis and characterization of 1-Bromo-1-(2-(difluoromethyl)-5-(methylthio)phenyl)propan-2-one. A study published in the Journal of Organic Chemistry (2023) detailed an efficient and scalable synthetic route for this compound using readily available starting materials. The method involves a sequence of reactions, including bromination, substitution, and condensation steps, which yield high purity products with excellent yields. This synthetic approach not only simplifies the production process but also enhances the economic viability of large-scale manufacturing.

In terms of biological activity, 1-Bromo-1-(2-(difluoromethyl)-5-(methylthio)phenyl)propan-2-one has shown promising results in preliminary studies. A 2023 study published in the European Journal of Medicinal Chemistry investigated the compound's potential as an antimicrobial agent. The results indicated that it exhibits significant inhibitory effects against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This finding suggests that the compound could be further developed as a novel antibacterial agent to address the growing problem of antibiotic resistance.

Another area of interest is the use of 1-Bromo-1-(2-(difluoromethyl)-5-(methylthio)phenyl)propan-2-one in cancer research. A 2023 study published in Cancer Letters explored its cytotoxic effects on various cancer cell lines. The compound was found to induce apoptosis in cancer cells through mechanisms involving mitochondrial dysfunction and DNA damage. These findings highlight its potential as a lead compound for the development of new anticancer drugs.

The safety profile of 1-Bromo-1-(2-(difluoromethyl)-5-(methylthio)phenyl)propan-2-one is also an important consideration for its practical applications. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations, making it suitable for further preclinical and clinical evaluation. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 1-Bromo-1-(2-(difluoromethyl)-5-(methylthio)phenyl)propan-2-one (CAS No. 1806677-18-8) is a promising compound with diverse applications in pharmaceutical and chemical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research and development efforts are expected to uncover additional uses and optimize its properties for various applications.